Cas no 7402-76-8 (4-(Phenylsulfinyl)benzoic acid)

• Product Name: 4-(Phenylsulfinyl)benzoic acid
• CAS No: 7402-76-8
• MF: C₁₃H₁₀O₃S
• MW: 246.281702518463
• CID: 978811
• PubChem ID: 343811
• Update Time: 2025-04-19

4-(Phenylsulfinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfinyl)benzoic acid
• 4-(phenylsulfinyl)benzoic acid
• 4-benzenesulfinyl-benzoic acid
• 4-Benzolsulfinyl-benzoesaeure
• 4-Phenylsulfin-benzoesaeure
• AC1L7Z5Q
• KB-238750
• NSC400318
• SureCN506129
• DTXSID50322067
• 7402-76-8
• FT-0740254
• SGIZMVQAALLJJO-UHFFFAOYSA-N
• NSC-400318
• SCHEMBL506129
• DA-03171
• 4-(Phenylsulfinyl)benzoic acid

• Inchi： 1S/C13H10O3S/c14-13(15)10-6-8-12(9-7-10)17(16)11-4-2-1-3-5-11/h1-9H,(H,14,15)
• InChI Key： SGIZMVQAALLJJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 246.0351
• Monoisotopic Mass: 246.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.6

Experimental Properties

• Density: 1.43
• Boiling Point: 467.2°C at 760 mmHg
• Flash Point: 236.4°C
• Refractive Index: 1.704
• PSA: 54.37
• LogP: 3.41720